Cas no 252193-58-1 (1-Propanone,1-(4-chlorophenyl)-2-[(1,1-dimethylethyl)amino]-)

• Product Name: 1-Propanone,1-(4-chlorophenyl)-2-[(1,1-dimethylethyl)amino]-
• CAS No: 252193-58-1
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 253260
• PubChem ID: 3031066
• Update Time: 2025-04-19

1-Propanone,1-(4-chlorophenyl)-2-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-chlorophenyl)-2-[(1,1-dimethylethyl)amino]-
• 1-PROPANONE, 1-(4-CHLOROPHENYL)-2-[(1,1-DIMETHYLETHYL)AMINO]- (9CL)
• 2-(N-tert-butylamino)-4'-chloropropiophenone
• 2-(N-tert-Butylamino)-4''-chloropropiophenone
• UNII-YX53NS5D33
• PD089704
• YX53NS5D33
• SCHEMBL770391
• 252193-58-1
• BDBM50302911
• 1-(4-Chlorophenyl)-2-((1,1-dimethylethyl)amino)-1-propanone
• CHEMBL566000
• 2-(tert-butylamino)-1-(4-chlorophenyl)propan-1-one
• 1-Propanone, 1-(4-chlorophenyl)-2-((1,1-dimethylethyl)amino)-
• 2-(tert-Butylamino)-4'-chloropropiophenone

• Inchi： 1S/C13H18ClNO/c1-9(15-13(2,3)4)12(16)10-5-7-11(14)8-6-10/h5-9,15H,1-4H3
• InChI Key： IELBAACIVCODPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C)NC(C)(C)C)=O

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų